N-(isoxazol-3-yl)-6-((tetrahydrofuran-2-yl)methoxy)nicotinamide

• IUPAC Name: N-(1,2-oxazol-3-yl)-6-(oxolan-2-ylmethoxy)pyridine-3-carboxamide
• InChI: InChI=1S/C14H15N3O4/c18-14(16-12-5-7-21-17-12)10-3-4-13(15-8-10)20-9-11-2-1-6-19-11/h3-5,7-8,11H,1-2,6,9H2,(H,16,17,18)
• InChI Key: OITFDJFHTVCSDB-UHFFFAOYSA-N
• Canonical SMILES: C1CC(OC1)COC2=NC=C(C=C2)C(=O)NC3=NOC=C3
• Molecular Formula: C14H15N3O4
• Molecular Weight: 289.29 g/mol

Description

N-(isoxazol-3-yl)-6-((tetrahydrofuran-2-yl)methoxy)nicotinamide, also known as Compound A, is a synthetic compound that has gained attention in the scientific community due to its potential therapeutic applications. This compound has been studied extensively for its mechanism of action and biochemical and physiological effects.

Scientific Research Applications

Antineoplastic Activities of Nicotinamide Derivatives

Nicotinamide derivatives, including various 6-substituted nicotinamides, have been synthesized and evaluated for their antineoplastic (anti-cancer) activities. Preliminary screenings against transplanted Walker rat carcinoma and mouse lymphoid leukemia L 1210 have shown moderate activity, highlighting the potential of nicotinamide derivatives in cancer therapy (Ross, 1967).

Biochemical Properties and Individual Variation in NNMT Activity

The enzyme Nicotinamide N-methyltransferase (NNMT) plays a crucial role in the metabolism of nicotinamide and related compounds. Research on the biochemical properties and individual variation in NNMT activity in human liver has provided significant insights into its function and its potential impact on the metabolism of pyridine compounds, which could influence individual responses to certain drugs (Rini et al., 1990).

Synthesis and Biological Activity of Nicotinamide Derivatives

Efforts to synthesize new nicotinamide derivatives and explore their biological activities have been ongoing. For example, the development of novel 4-thiazolidinones of nicotinic acid with 2-amino-6-methylbenzothiazole has been reported, which showed promise in antimicrobial screening against various bacterial and fungal species (Patel & Shaikh, 2010).

Nicotinamide Derivatives as Corrosion Inhibitors

The application of nicotinamide derivatives extends beyond biomedical uses to include industrial applications, such as corrosion inhibition. Studies have demonstrated the effectiveness of certain nicotinamide derivatives in protecting mild steel in hydrochloric acid solution, illustrating the versatility of nicotinamide-based compounds in various scientific and practical applications (Chakravarthy et al., 2014).

Herbicidal Activity of Nicotinamide Derivatives

Exploring the herbicidal potential of nicotinamide derivatives has led to the discovery of compounds with significant activity against agricultural pests. For instance, certain N-(arylmethoxy)-2-chloronicotinamides derived from nicotinic acid have shown excellent herbicidal activity, providing a foundation for the development of new, natural-product-based herbicides (Yu et al., 2021).